Cas no 1554368-43-2 (1-(4-Fluorocyclohexyl)ethan-1-one)

• Product Name: 1-(4-Fluorocyclohexyl)ethan-1-one
• CAS No: 1554368-43-2
• MF: C₈H₁₃FO
• MW: 144.186626195908
• MDL: MFCD26727962
• CID: 4605785
• PubChem ID: 83854460
• Update Time: 2025-05-20

1-(4-Fluorocyclohexyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorocyclohexyl)ethan-1-one
• 1-(4-fluorocyclohexyl)ethanone
• 1-(4-Fluorocyclohexyl)ethan-1-one

• MDL： MFCD26727962
• Inchi： 1S/C8H13FO/c1-6(10)7-2-4-8(9)5-3-7/h7-8H,2-5H2,1H3
• InChI Key： CZCNPUFGNRKHNE-UHFFFAOYSA-N
• SMILES： FC1CCC(C(C)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 1-(4-Fluorocyclohexyl)ethan-1-one

1-(4-Fluorocyclohexyl)ethan-1-one: An Overview of CAS No. 1554368-43-2

1-(4-Fluorocyclohexyl)ethan-1-one, also known by its CAS number 1554368-43-2, is a synthetic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a fluorinated cyclohexyl ring and an acetone moiety. The presence of the fluorine atom imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The synthesis of 1-(4-Fluorocyclohexyl)ethan-1-one typically involves a series of well-defined chemical reactions. One common approach is the reaction of 4-fluorocyclohexanone with an appropriate alkylating agent, followed by a subsequent ketone formation step. The resulting compound is highly stable and can be isolated in high purity, making it suitable for further research and development.

In the context of medicinal chemistry, 1-(4-Fluorocyclohexyl)ethan-1-one has shown promise as a lead compound for the development of novel therapeutic agents. Recent studies have explored its potential as an inhibitor of specific enzymes and receptors involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in neurodegenerative diseases. This finding has sparked interest in its potential use as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological properties of 1-(4-Fluorocyclohexyl)ethan-1-one have also been extensively studied. Preclinical trials have shown that it possesses favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These attributes make it an attractive candidate for further clinical evaluation. Additionally, its ability to cross the blood-brain barrier has been noted, which is crucial for targeting central nervous system disorders.

Beyond its potential therapeutic applications, 1-(4-Fluorocyclohexyl)ethan-1-one has also found use in other areas of scientific research. In materials science, it has been investigated as a component in the synthesis of advanced polymers and coatings due to its unique chemical properties. The fluorine atom in the molecule contributes to improved hydrophobicity and thermal stability, making these materials suitable for a wide range of industrial applications.

In the realm of analytical chemistry, 1-(4-Fluorocyclohexyl)ethan-1-one serves as a valuable reference standard for various analytical techniques. Its well-characterized structure and stable nature make it an ideal candidate for calibration and validation purposes in methods such as gas chromatography (GC), liquid chromatography (LC), and mass spectrometry (MS). Researchers often use this compound to ensure the accuracy and reliability of their analytical procedures.

The environmental impact of 1-(4-Fluorocyclohexyl)ethan-1-one has also been considered in recent studies. While it is not classified as a hazardous substance, its environmental fate and behavior are important considerations for responsible use. Research published in the Journal of Environmental Science and Health (2023) evaluated the biodegradability and ecotoxicity of this compound, concluding that it poses minimal risk to aquatic ecosystems when used under controlled conditions.

In conclusion, 1-(4-Fluorocyclohexyl)ethan-1-one, identified by CAS number 1554368-43-2, is a versatile compound with significant potential across multiple scientific disciplines. Its unique chemical structure and favorable properties make it an important molecule for ongoing research in medicinal chemistry, materials science, analytical chemistry, and environmental science. As further studies continue to uncover its full potential, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.